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Compound of Interest

2,4-Dihydroxy-5-
Compound Name:

iodobenzaldehyde
CAS No.: 131088-03-4
Cat. No.: B600094

Get Quote

Executive Summary

This technical guide details the structural elucidation and synthesis of 2,4-Dihydroxy-5-
iodobenzaldehyde (C7Hs10s), a critical intermediate in the development of Schiff base ligands,
metallodrugs, and antifungal agents. The presence of the iodine atom at the C5 position,
combined with the ortho-hydroxyl moiety, creates a unique electronic environment that
facilitates heavy-atom derivatization (e.g., Suzuki-Miyaura coupling) while maintaining chelating
capability.

This document is designed for research scientists requiring authoritative spectral data (NMR,
FT-IR, UV-Vis, MS) and a validated synthesis protocol.

Part 1: Structural Analysis & Synthesis Strategy
Structural Logic
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The molecule is derived from 2,4-dihydroxybenzaldehyde (B-resorcylaldehyde). The
electrophilic iodination occurs regioselectively at the C5 position.

» Regioselectivity: The hydroxyl groups at C2 and C4 are strong ortho/para activators.
o C3: Located between two hydroxyls, but sterically hindered.

o Cb:Para to the C2-OH and ortho to the C4-OH. This is the most electronically activated
and sterically accessible site.

o Cé6:Para to the C4-OH but ortho to the electron-withdrawing aldehyde group, making it
less nucleophilic than C5.

Validated Synthesis Protocol
The following protocol utilizes an electrophilic aromatic substitution using lodine (

) and Potassium lodate (
) or lodine Monochloride (
) to ensure high atom economy and regiocontrol.

Reagents:
e 2,4-Dihydroxybenzaldehyde (Substrate)[1][2][3]
 lodine (

) / Potassium lodide (

)

e Aqueous Ammonia (

) or Methanol (
)

Step-by-Step Methodology:
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» Solubilization: Dissolve 2,4-dihydroxybenzaldehyde (10 mmol) in agueous ammonia (20 mL)
to form the phenoxide anion, enhancing nucleophilicity.

¢ lodination: Add a solution of

(20 mmol) and
(20 mmol) in water dropwise over 30 minutes at 0-5°C.

o Critical Control Point: Low temperature prevents over-iodination at the C3 position.

» Precipitation: Stir for 2 hours at room temperature. Acidify the solution with HCI (2M) to pH 3.
The product will precipitate as a pale yellow solid.

« Purification: Filter the solid, wash with cold water, and recrystallize from ethanol/water (1:1).

Activation: : . A, Electrophilic Attack:
g
Dissolve in NH4OH Regioselective lodination | Add 12/KI Dropwise
(Phenoxide Formation) (0-5°C)

Workup:
Acidify with HCI
(Precipitation)

Product:
2,4-Dihydroxy-5-iodobenzaldehyde
(Recrystallize EtOH)

Solubilization Purification

Start: 2,4-Dihydroxybenzaldehyde

Click to download full resolution via product page
Figure 1: Reaction workflow for the regioselective iodination of 2,4-dihydroxybenzaldehyde.

Part 2: Spectroscopic Data Analysis
Nuclear Magnetic Resonance (NMR)

NMR is the primary tool for confirming the C5 substitution. The loss of the C5 proton and the
resulting simplified coupling pattern are diagnostic.

Solvent: DMSO-

(Recommended due to solubility and hydrogen bonding stabilization).

H NMR Data (400 MHz, DMSO-
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Chemical Shift
Signal (
Assignment

» Ppm)

Multiplicity

Integral

Mechanistic
Insight

-OH (C2) 11.80 — 12.00

Singlet (Broad)

1H

Strongly
deshielded due
to intramolecular
H-bonding with
Carbonyl

oxygen.

-OH (C4) 10.50 — 11.00

Singlet (Broad)

1H

Acidic phenolic
proton; shift
varies with

concentration.

-CHO (Aldehyde)  9.60 —9.75

Singlet

1H

Characteristic

aldehyde peak.

Ar-H (C6) 7.85-7.95

Singlet

1H

Deshielded by
the adjacent
Carbonyl and
lodine. Appears
as a singlet due
to lack of ortho
coupling (C5 is
substituted).

Ar-H (C3) 6.40 — 6.50

Singlet

1H

Shielded by two
ortho -OH
groups. Appears
as a singlet

(isolated).

Interpretation Logic:

o Absence of Coupling: In the parent compound, H5 and H6 often show ortho coupling (

Hz). In the 5-iodo derivative, H6 becomes a singlet.
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o H6 Deshielding: The H6 proton shifts downfield relative to the parent compound due to the

proximity of the iodine (anisotropy) and the carbonyl group.

C NMR Data (100 MHz, DMSO-

N—"’

Carbon Position

Chemical Shift (
Assignment Note

» PpmM)

C=0 ~190.0 Aldehyde Carbon

Deshielded (attached to
C2-OH ~163.5

Oxygen)

Deshielded (attached to
C4-OH ~161.0

Oxygen)
C6 ~138.0 Aromatic CH
C1 ~114.0 Quaternary C (ipso to CHO)

Shielded (between two
C3 ~103.0

Oxygen atoms)

Diagnostic Signal: Upfield shift
C5-l ~75.0 - 80.0 due to the "Heavy Atom Effect”

of lodine.

Vibrational Spectroscopy (FT-IR)

The infrared spectrum confirms the functional groups and the integrity of the carbonyl moiety.
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Functional Group

Wavenumber (

, cm™?)

Mode

Notes

O-H (Phenolic)

3200 — 3400

Stretching

Broad band; lower
frequency due to
intramolecular H-

bonding.

C=0 (Aldehyde)

1630 — 1650

Stretching

Shifted lower (red-
shift) from typical
1700 cm~* due to
conjugation and H-
bonding with C2-OH.

C=C (Aromatic)

1450 —- 1600

Stretching

Multiple bands
indicating the benzene

ring skeleton.

C-I (Aryl lodide)

500 - 600

Stretching

Weak/Medium band,
diagnostic for

halogenation.

Mass Spectrometry (MS) & UV-Vis

Mass Spectrometry (EI/ESI):

e Molecular lon (

): m/z 263.9 (Calculated for C7HsIO3).

« |sotopic Pattern: lodine is monoisotopic (

). There is no M+2 peak (unlike CI or Br), simplifying the spectrum.

e Fragmentation: Loss of CHO (M-29) and | (M-127) are common pathways.

UV-Vis Spectroscopy (Methanol):

e : Typically exhibits bands around 230 nm (benzenoid transition) and 280-300 nm (n
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of carbonyl).

o Effect of lodine: The presence of iodine causes a bathochromic shift (red shift) and
hyperchromic effect compared to the parent aldehyde due to extended conjugation and the
auxochromic nature of the halogen.

Part 3: Quality Control & Impurity Profiling

When synthesizing or sourcing this compound for drug development, the following impurity
profile must be monitored.

Target:
2,4-Dihydroxy-5-iodobenzaldehyde

e .
7/ .
//Regio-error (Rare) Excess I2/Temp > 10°C -Incomplete Rxn
A
Impurity C:
Unreacted Starting Material

Impurity A:

Impurity B:
3-lodo isomer
(Steric impurity)

3,5-Diiodo derivative
(Over-iodination)

Click to download full resolution via product page
Figure 2: Potential impurity profile during synthesis.
QC Parameters:
e Melting Point: 198-200°C (Decomposition often occurs near MP).
e TLC: Silica Gel (

:MeOH, 9:1). lodine vapor visualization.

e H-NMR Check: Look for a doublet at ~7.3 ppm (indicative of unreacted parent material H6)
or loss of the H3 singlet (indicative of 3,5-diiodo substitution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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